Cas no 258279-32-2 (Pyridinium, 3-methyl-1-octyl-, iodide)

Pyridinium, 3-methyl-1-octyl-, iodide structure
258279-32-2 structure
Product Name:Pyridinium, 3-methyl-1-octyl-, iodide
CAS No:258279-32-2
MF:C14H24IN
MW:333.251536369324
CID:1427789
PubChem ID:44298238
Update Time:2025-04-20

Pyridinium, 3-methyl-1-octyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 3-methyl-1-octyl-, iodide
    • 3-methyl-1-octylpyridin-1-ium,iodide
    • SCHEMBL5884047
    • CHEMBL55795
    • 3-METHYL-1-OCTYLPYRIDIN-1-IUM IODIDE
    • DTXSID70658214
    • 258279-32-2
    • Inchi: 1S/C14H24N.HI/c1-3-4-5-6-7-8-11-15-12-9-10-14(2)13-15;/h9-10,12-13H,3-8,11H2,1-2H3;1H/q+1;/p-1
    • InChI Key: KMQXCRYVRPDQDR-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=C(C)C=1)CCCCCCCC

Computed Properties

  • Exact Mass: 333.09502
  • Monoisotopic Mass: 333.09535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88
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